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Compound of Interest

Compound Name: n-Octanoylglycine-2,2-d2

Cat. No.: B15141989 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

specialized chemical compounds is a critical component of laboratory safety and operational

integrity. This guide provides a detailed, step-by-step procedure for the safe disposal of n-
Octanoylglycine-2,2-d2, a deuterated N-acyl amino acid used in research.

While n-Octanoylglycine-2,2-d2 is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential to ensure a safe working environment and

compliance with regulations.[1] Information from similar non-deuterated compounds suggests a

low hazard profile.

Immediate Safety and Handling
Prior to disposal, it is imperative to handle n-Octanoylglycine-2,2-d2 with the appropriate

personal protective equipment (PPE). This minimizes any potential for contact and ensures

personal safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose

Hand Protection Nitrile or latex gloves To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Body Protection Laboratory coat
To protect clothing and skin

from contamination.

In the event of accidental exposure, follow these first aid measures:

After Inhalation: Move the individual to fresh air.

In Case of Skin Contact: Remove contaminated clothing and rinse the affected skin area with

water.

In Case of Eye Contact: Rinse eyes thoroughly with plenty of water, removing contact lenses

if present.

If Swallowed: Have the person drink water. If feeling unwell, consult a physician.[1]

Disposal Procedure for n-Octanoylglycine-2,2-d2
The disposal of n-Octanoylglycine-2,2-d2 should be conducted in accordance with

institutional and local regulations for non-hazardous chemical waste. As it is a research

compound, it may be supplied under the TSCA R&D Exemption, which requires users to

comply with the exemption's requirements.[1]

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste n-Octanoylglycine-2,2-d2, including any contaminated materials (e.g.,

weigh boats, pipette tips), in a designated and clearly labeled waste container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE).
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Label the container as "Non-hazardous Chemical Waste" and specify the contents,

including the full chemical name: "n-Octanoylglycine-2,2-d2".

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area, away from incompatible materials.

Ensure the storage area is cool and dry.

Final Disposal:

Hand over the waste container to your institution's Environmental Health and Safety (EHS)

department for final disposal.

The EHS department will typically arrange for incineration or disposal in a licensed landfill,

in accordance with local, state, and federal regulations.

Do not dispose of n-Octanoylglycine-2,2-d2 down the drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of n-Octanoylglycine-2,2-d2.
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Caption: Disposal workflow for n-Octanoylglycine-2,2-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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